Cas no 1213337-22-4 ((3S)-3-AMINO-3-(3,4-DIMETHYLPHENYL)PROPAN-1-OL)

(3S)-3-Amino-3-(3,4-dimethylphenyl)propan-1-ol is a chiral amino alcohol derivative featuring a stereospecific (S)-configuration at the 3-position. Its structure, incorporating a 3,4-dimethylphenyl moiety and a primary hydroxyl group, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The compound's rigid aromatic backbone and functional groups enable its use in the preparation of optically active ligands, catalysts, or bioactive molecules. High enantiomeric purity and stability under standard conditions enhance its utility in fine chemical and medicinal chemistry research. Its well-defined stereochemistry also supports reproducible results in stereoselective transformations.
(3S)-3-AMINO-3-(3,4-DIMETHYLPHENYL)PROPAN-1-OL structure
1213337-22-4 structure
Product Name:(3S)-3-AMINO-3-(3,4-DIMETHYLPHENYL)PROPAN-1-OL
CAS No:1213337-22-4
MF:C11H17NO
MW:179.258783102036
CID:5594007
PubChem ID:93984149
Update Time:2025-05-21

(3S)-3-AMINO-3-(3,4-DIMETHYLPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-AMINO-3-(3,4-DIMETHYLPHENYL)PROPAN-1-OL
    • Benzenepropanol, γ-amino-3,4-dimethyl-, (γS)-
    • EN300-1163891
    • 1213337-22-4
    • Inchi: 1S/C11H17NO/c1-8-3-4-10(7-9(8)2)11(12)5-6-13/h3-4,7,11,13H,5-6,12H2,1-2H3/t11-/m0/s1
    • InChI Key: PUQXLWUCIHPEDW-NSHDSACASA-N
    • SMILES: [C@H](C1C=CC(C)=C(C)C=1)(N)CCO

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.034±0.06 g/cm3(Predicted)
  • Boiling Point: 328.8±37.0 °C(Predicted)
  • pka: 14.93±0.10(Predicted)

(3S)-3-AMINO-3-(3,4-DIMETHYLPHENYL)PROPAN-1-OL Pricemore >>

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(3S)-3-AMINO-3-(3,4-DIMETHYLPHENYL)PROPAN-1-OL Related Literature

Additional information on (3S)-3-AMINO-3-(3,4-DIMETHYLPHENYL)PROPAN-1-OL

(3S)-3-Amino-3-(3,4-Dimethylphenyl)Propan-1-Ol: A Comprehensive Overview

The compound (EINECS 1213337-22-4), also known as (3S)-3-amino-3-(3,4-dimethylphenyl)propan-1-ol, is a fascinating organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development and material science.

Recent studies have highlighted the importance of (EINECS 1213337-22-4) in the synthesis of bioactive compounds. Its chiral center at the third carbon atom makes it a valuable building block for constructing complex molecules with specific stereochemical requirements. The presence of an amino group and a hydroxyl group provides versatility in chemical reactions, enabling the formation of diverse functional groups.

The structure of (EINECS 1213 is characterized by a central propane chain with an amino group and a hydroxyl group attached to the same carbon atom, which is also substituted with a 3,4-dimethylphenyl ring. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for various applications in organic synthesis.

In terms of synthesis, researchers have developed efficient methods to prepare (EINECS 121. These methods often involve multi-step processes that leverage modern catalytic techniques and asymmetric synthesis strategies to achieve high yields and enantioselectivity. The use of transition metal catalysts has been particularly effective in constructing the chiral center during the synthesis process.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (EINECS 1. Quantum mechanical calculations have revealed that the amino group plays a critical role in stabilizing certain transition states during chemical reactions, which has implications for its use as an intermediate in drug design.

The applications of this compound extend beyond traditional organic synthesis. It has shown promise as a precursor for bioactive molecules with potential therapeutic effects. For instance, derivatives of this compound have been studied for their ability to modulate enzyme activity and interact with cellular receptors, suggesting potential uses in treating various diseases.

Moreover, the environmental impact of synthesizing and using this compound has been a topic of recent research. Studies have focused on developing sustainable synthetic routes that minimize waste and reduce energy consumption. The biodegradability of this compound has also been assessed under different environmental conditions, providing valuable information for its safe handling and disposal.

In conclusion, (EINECS 1 is a versatile compound with significant potential in multiple areas of research and application. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as an important tool for future innovations in chemistry and pharmacology.

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